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Compound of Interest

Compound Name: GW791343 trihydrochloride

Cat. No.: B2473472

Technical Support Center: GW791343
Trihydrochloride Solutions

This technical support center provides guidance on the long-term storage and stability of
GW791343 trihydrochloride solutions for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQSs)

Q1: How should I store the solid form of GW791343 trihydrochloride?

Al: The solid form of GW791343 trihydrochloride should be stored under desiccating
conditions.[1] For long-term storage, temperatures of -20°C are recommended.[2] It can be
shipped at ambient temperature.[1]

Q2: What is the recommended way to prepare and store stock solutions of GW791343
trihydrochloride?

A2: It is recommended to prepare a concentrated stock solution in a suitable solvent like
DMSO.[2] For long-term storage, aliquot the stock solution into single-use vials to avoid
repeated freeze-thaw cycles and store at -80°C for up to 6 months or -20°C for up to 1 month.
[3] Storing under nitrogen is also recommended for solutions stored at -20°C.[3]

Q3: Can | store diluted, ready-to-use solutions of GW791343 trihydrochloride?
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A3: It is highly recommended to prepare working solutions for in vivo experiments freshly on
the same day of use.[3] Long-term storage of diluted aqueous solutions is not recommended
as the stability may be limited.[2]

Q4: In which solvents is GW791343 trihydrochloride soluble?

A4: GW791343 trihydrochloride is soluble in water up to 100 mM and also soluble in DMSO.
[1][2] For in vivo studies, complex solvent systems are often used to achieve the desired
concentration and stability.[3]

Q5: What is the difference between GW791343 trihydrochloride and dihydrochloride?

A5: The search results refer to both the trihydrochloride and dihydrochloride salts of
GW791343.[3][4] From a practical standpoint regarding storage and handling, their stability and
solubility characteristics are expected to be very similar. Both are salts of the same active
compound.

Data Summary Tables

Table 1: Storage Conditions for GW791343 Trihydrochloride

Storage ) . ..
Form Duration Special Conditions
Temperature
) Under desiccating
Solid Room Temperature Up to 12 months N
conditions[1]
Solid -20°C Long-term N/A[2]
) Aliquot to avoid
Stock Solution -80°C Up to 6 months
freeze-thaw[3]
] Store under nitrogen,
Stock Solution -20°C Up to 1 month )
aliquot[3]
In Vivo Working Prepare fresh for
. N/A N/A
Solution same-day use[3]

Table 2: Solubility of GW791343 Trihydrochloride
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Solvent Maximum Concentration Notes

Water 100 mM [1]

Often used for stock
DMSO Soluble )
solutions[2]

10% DMSO, 40% PEG300,

) > 2 mg/mL (4.47 mM) For in vivo use[3]
5% Tween-80, 45% Saline
10% DMSO, 90% (20% SBE- o
) ) > 2 mg/mL (4.47 mM) For in vivo use[3]
B-CD in Saline)
10% DMSO, 90% Corn Oil > 2 mg/mL (4.47 mM) For in vivo use[3]

Experimental Protocols & Workflows
Protocol 1: Preparation of a Stock Solution in DMSO

Weigh the required amount of GW791343 trihydrochloride powder in a sterile
microcentrifuge tube.

Add the appropriate volume of pure DMSO to achieve the desired concentration (e.g., 10
mM).

Vortex or sonicate briefly to ensure complete dissolution.
Aliquot the stock solution into single-use, light-protected tubes.

Store the aliquots at -20°C or -80°C as recommended.
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Stock Solution Preparation Workflow
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Dissolve
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or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing a DMSO stock solution.

Protocol 2: Preparation of an In Vivo Formulation

This protocol is an example based on a common formulation.[3]
 Start with a pre-made concentrated stock solution of GW791343 in DMSO (e.g., 20 mg/mL).

e In a sterile tube, add 400 pL of PEG300.
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To the PEG300, add 100 pL of the 20 mg/mL DMSO stock solution and mix thoroughly.

Add 50 pL of Tween-80 and mix again until the solution is homogeneous.

Add 450 L of saline to reach a final volume of 1 mL. The final concentration will be 2
mg/mL.

This working solution should be prepared fresh before each experiment.

In Vivo Formulation Workflow

Start with 20 mg/mL
DMSO Stock Solution
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'
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Caption: Example workflow for in vivo formulation.
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Issue

Possible Cause(s)

Recommended Solution(s)

Precipitation in stock solution

upon storage

- Solvent evaporation-
Exceeded solubility limit-

Temperature fluctuations

- Ensure vials are tightly
sealed.- Briefly warm the
solution and sonicate to
redissolve. If precipitation
persists, the solution may be
supersaturated.- Avoid
repeated freeze-thaw cycles by

using single-use aliquots.

Cloudiness or precipitation
when preparing aqueous

working solutions

- Poor solubility in the final
aqueous buffer- Incorrect order

of solvent addition

- Increase the percentage of
co-solvents like DMSO or
PEG300 if the experimental
design allows.- Ensure the
compound is fully dissolved in
the organic solvent before
adding the aqueous
component. Add the aqueous
solution slowly while
vortexing.- Gentle warming
and sonication can aid

dissolution.[3]

Loss of compound activity over

time

- Degradation of the compound
in solution- Adsorption to

plasticware

- Always use freshly prepared
working solutions.[3]- Store
stock solutions at -80°C for
maximal stability.[3]- Consider
using low-adhesion
microcentrifuge tubes for

storage.

Inconsistent experimental

results

- Incomplete dissolution of the
compound- Degradation of the
compound in solution-

Improper storage

- Visually inspect solutions for
any particulate matter before
use.- Prepare fresh solutions
for each experiment from a
properly stored stock aliquot.-

Review and adhere strictly to
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the recommended storage

conditions.

Signaling Pathway

GW791343 is an allosteric modulator of the P2X7 receptor.[5][6] The P2X7 receptor is an ATP-
gated ion channel. Its activation leads to various downstream cellular events.

P2X7 Receptor Signaling

lon Flux ’ Downstream
Binds & Activates PN REEEH, (Caz*, Na* influx, K* efflux) Signaling Events

ATP

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Long-term storage and stability of GW791343
trinydrochloride solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2473472#long-term-storage-and-stability-of-
gw791343-trihydrochloride-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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